Cas no 1806710-83-7 (Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate)

• Product Name: Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate
• CAS No: 1806710-83-7
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 4794854
• Update Time: 2025-10-19

Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate

• Inchi： 1S/C14H17NO6/c1-3-20-12(16)9-8-10-6-5-7-11(15(18)19)13(10)14(17)21-4-2/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： BTMHUDFFFMYOEF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1CCC(=O)OCC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 378
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4

Additional information on Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate

Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate (CAS No. 1806710-83-7): A Comprehensive Overview

Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate, identified by its CAS number 1806710-83-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural features, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel pharmaceutical agents and agrochemicals. The intricate molecular architecture of Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate presents a unique set of challenges and opportunities for researchers aiming to harness its chemical properties.

The structure of this compound encompasses several key functional groups, including an ester moiety, a nitro group, and an ethoxy-substituted propyl chain. These features contribute to its diverse reactivity and make it a valuable intermediate in synthetic chemistry. The presence of the nitro group, in particular, suggests potential applications in the synthesis of nitrogen-containing heterocycles, which are prevalent in many biologically active molecules. Furthermore, the ethoxy-substituted propyl chain introduces flexibility and variability, allowing for further functionalization and derivatization to tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity. Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate has been explored as a potential precursor in the synthesis of bioactive molecules. Its structural motifs are reminiscent of several known pharmacophores, which have demonstrated efficacy in treating various diseases. For instance, derivatives of benzoic acid, such as those containing nitro and ester groups, have been investigated for their antimicrobial and anti-inflammatory properties. The nitro group can be further reduced to an amine, opening up possibilities for the synthesis of amine-containing compounds that may exhibit different biological activities.

The pharmaceutical industry has shown particular interest in compounds that can modulate enzyme activity or interact with biological targets. Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate could serve as a scaffold for designing molecules that interact with enzymes involved in metabolic pathways or signal transduction. Its ability to undergo further chemical modifications makes it a versatile building block for drug discovery programs. Researchers have utilized similar structural frameworks to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

Agrochemical applications are another area where Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate shows promise. The compound's structural features could be exploited to design novel pesticides or herbicides that offer improved efficacy and environmental safety. The ester group provides a site for introducing hydrolyzable linkages, which can be advantageous in developing biodegradable agrochemicals. Additionally, the nitro group can be used to enhance the bioavailability of active ingredients by improving their solubility in water or organic solvents.

The synthesis of Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of benzoic acid derivatives followed by esterification and subsequent functional group transformations. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the molecular framework. These synthetic strategies highlight the compound's potential as a versatile intermediate in organic synthesis.

In conclusion, Ethyl 2-(3-ethoxy-3-oxopropyl)-6-nitrobenzoate (CAS No. 1806710-83-7) is a compound with multifaceted applications in pharmaceuticals and agrochemicals. Its complex structure and diverse functional groups make it a valuable tool for researchers seeking to develop novel bioactive molecules. The ongoing research into this compound underscores its importance as a building block for future discoveries in chemical biology and medicinal chemistry.